Cas no 1804148-34-2 (2-Chloro-7-formyl-1H-benzimidazole)

• Product Name: 2-Chloro-7-formyl-1H-benzimidazole
• CAS No: 1804148-34-2
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 4826209
• Update Time: 2025-05-21

2-Chloro-7-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-formyl-1H-benzimidazole

• Inchi： 1S/C8H5ClN2O/c9-8-10-6-3-1-2-5(4-12)7(6)11-8/h1-4H,(H,10,11)
• InChI Key： ZCUKQAZXCKAUEI-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C=O)=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8

Additional information on 2-Chloro-7-formyl-1H-benzimidazole

2-Chloro-7-formyl-1H-benzimidazole: A Comprehensive Overview

2-Chloro-7-formyl-1H-benzimidazole (CAS No. 1804148-34-2) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with a wide range of applications. The benzimidazole core of this molecule is characterized by its two nitrogen atoms in the five-membered ring, which contributes to its unique electronic properties and reactivity.

The chlorine substituent at position 2 and the formyl group at position 7 play pivotal roles in modulating the chemical behavior and biological activity of this compound. Recent studies have highlighted the potential of 2-chloro-7-formyl-1H-benzimidazole as a versatile building block for drug discovery and advanced materials. Its ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, makes it an invaluable intermediate in organic synthesis.

One of the most promising applications of 2-chloro-7-formyl-1H-benzimidazole lies in its use as a precursor for developing bioactive molecules. Researchers have explored its potential as an anti-tumor agent, leveraging its ability to inhibit key enzymes involved in cancer cell proliferation. For instance, studies have shown that derivatives of this compound can selectively target cancer cells while exhibiting minimal toxicity to healthy cells, making them attractive candidates for chemotherapy.

In addition to its pharmacological applications, 2-chloro-7-formyl-1H-benzimidazole has also found utility in materials science. Its aromaticity and heteroatom content make it suitable for use in constructing advanced functional materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit excellent charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of 2-chloro-7-formyl-1H-benzimidazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of o-aminothiophenol with aldehydes or ketones, followed by subsequent chlorination and oxidation steps to introduce the desired substituents. The development of efficient synthetic routes has been a focus of recent research efforts, with chemists exploring catalytic methods and green chemistry principles to enhance yield and reduce environmental impact.

Another area of active research is the exploration of 2-chloro-7-formyl-1H-benzimidazole's role in supramolecular chemistry. Its ability to form hydrogen bonds and engage in π–π interactions makes it a valuable component in self-assembled structures. Scientists have investigated its potential as a building block for creating porous materials, which could find applications in gas storage, catalysis, and sensing technologies.

Looking ahead, the continued study of 2-chloro-7-formyl-1H-benzimidazole is expected to unlock new possibilities across diverse disciplines. Its unique combination of structural features and functional groups positions it as a key molecule for addressing challenges in medicine, electronics, and materials science. As research progresses, we can anticipate further innovations that will expand our understanding and utilization of this remarkable compound.